molecular formula C11H11NO3 B8445954 N-(4-Hydroxy-3-oxo-2,3-dihydro-1H-inden-5-yl)acetamide

N-(4-Hydroxy-3-oxo-2,3-dihydro-1H-inden-5-yl)acetamide

Cat. No.: B8445954
M. Wt: 205.21 g/mol
InChI Key: GPMWIHLVXOWFJT-UHFFFAOYSA-N
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Description

N-(4-Hydroxy-3-oxo-2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11NO3

Molecular Weight

205.21 g/mol

IUPAC Name

N-(4-hydroxy-3-oxo-1,2-dihydroinden-5-yl)acetamide

InChI

InChI=1S/C11H11NO3/c1-6(13)12-8-4-2-7-3-5-9(14)10(7)11(8)15/h2,4,15H,3,5H2,1H3,(H,12,13)

InChI Key

GPMWIHLVXOWFJT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C(C2=C(CCC2=O)C=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Amino-7-hydroxyindan-1-one hydrobromide (800 mg, 3.28 mmol) was suspended in tetrahydrofuran (20 mL), triethylamine (571 μL, 4.10 mmol) and acetic anhydride (387 μL, 4.10 mmol) were added, and the mixture was stirred at room temperature for 1.5 hr. To the reaction solution was added saturated aqueous sodium hydrogencarbonate solution. The mixture was extracted with ethyl acetate, washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane=60/40→100/0) to give the title compound (481 mg, yield 71%).
Name
6-Amino-7-hydroxyindan-1-one hydrobromide
Quantity
800 mg
Type
reactant
Reaction Step One
Quantity
571 μL
Type
reactant
Reaction Step Two
Quantity
387 μL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
71%

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